Cas no 13369-86-3 (1H-Imidazole,2-iodo-1-methyl-4-nitro-)

• Product Name: 1H-Imidazole,2-iodo-1-methyl-4-nitro-
• CAS No: 13369-86-3
• MF: C₄H₄IN₃O₂
• MW: 252.997932434082
• CID: 229261
• PubChem ID: 334991
• Update Time: 2025-04-19

1H-Imidazole,2-iodo-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-iodo-1-methyl-4-nitro-
• 2-iodo-1-methyl-4-nitroimidazole
• 2-Iod-4-nitro-1-methylimidazol
• 2-iodo-1-methyl-4-nitro-1H-imidazole
• AC1L7GJ5
• NSC342710
• DTXSID00319245
• NSC-342710
• 13369-86-3

• Inchi： 1S/C4H4IN3O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3
• InChI Key： LAYAQYGQELWADD-UHFFFAOYSA-N
• SMILES： IC1=NC(=CN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.93442
• Monoisotopic Mass: 252.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 2.38
• Boiling Point: 374.3°Cat760mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.759
• PSA: 60.96
• LogP: 1.45610